Cas no 488-17-5 (3-Methylcatechol)

3-Methylcatechol (CAS 488-17-5) is a dihydroxybenzene derivative with the molecular formula C₇H₈O₂. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its phenolic structure enables applications in polymerization inhibitors, antioxidants, and dye synthesis. The compound exhibits favorable reactivity due to the presence of hydroxyl groups adjacent to a methyl substituent, facilitating selective functionalization. 3-Methylcatechol is characterized by its stability under standard conditions and compatibility with various reaction conditions, making it a reliable choice for fine chemical manufacturing. Proper handling is advised due to its potential irritant properties.
3-Methylcatechol structure
3-Methylcatechol structure
Product Name:3-Methylcatechol
CAS No:488-17-5
MF:C7H8O2
MW:124.137222290039
MDL:MFCD00016435
CID:37729
PubChem ID:340
Update Time:2025-06-08

3-Methylcatechol Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzene-1,2-diol
    • 3-Methylcatechol
    • METHYLCATECHOL, 3-(RG)
    • 1,2-Dihydroxy-3-methylbenzene
    • 2,3-Dihydroxytoluene
    • 2,3-Toluenediol
    • 2,3-Toluenediol-d3
    • 3-methyl-pyrocatecho
    • 3-Methylpyrocatechol
    • Catechol,3-methyl
    • Dihydroxytoluene
    • METHYLCATECHOL,3
    • [ "" ]
    • 1,2-Benzenediol, 3-methyl-
    • Pyrocatechol, 3-methyl-
    • Catechol, 3-methyl-
    • 3-Methyl-1,2-benzenediol
    • 3-Methyl-1,2-dihydroxybenzene
    • 3-METHYL CATECHOL
    • 3-METHYL-BENZENE-1,2-DIOL
    • 0HUZ4Q9R8C
    • PGSWEKYNAOWQDF-UHFFFAOYSA-N
    • 2, 3-Toluenediol
    • PubChem17861
    • 3-Methylcatecho
    • NSC-66523
    • HY-W012815
    • NSC66523
    • (S)-3-AMINO-5,5-DIMETHYLHEXANOICACID
    • 2,3-Dihydroxytoluene; 3-Methylbenzene-1,2-diol;3-Methylbenzene-1,2-diol
    • BRN 0774602
    • SCHEMBL10526382
    • BDBM50548725
    • FT-0612043
    • SY034740
    • CHEBI:18404
    • EN300-16625
    • A827610
    • M0184
    • 2-Hydroxy-3-methylphenol
    • 1, 2-Dihydroxy-3-methylbenzene
    • InChI=1/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H
    • 4-06-00-05860 (Beilstein Handbook Reference)
    • AC-22587
    • NS00031826
    • C02923
    • Z56347229
    • AI3-61047
    • AM808211
    • Q15303191
    • NSC 66523-d3
    • bmse000334
    • UNII-0HUZ4Q9R8C
    • MFCD00016435
    • 3-Methylcatechol, 98%
    • 3-Methyl-1, 2-dihydroxybenzene
    • NSC 66523
    • DB03454
    • FT-0671610
    • F0001-1277
    • 488-17-5
    • CHEMBL1173328
    • 3-methyl-1,2-dihydroxy benzene
    • DTXSID9060071
    • W-106038
    • STR09012
    • WLN: QR BQ C1
    • CS-W013531
    • HMS1789D12
    • EINECS 207-672-6
    • PD007518
    • AKOS000121356
    • SCHEMBL67369
    • DB-028549
    • 1,2-Dihydroxy-3-methylbenzene; 2,3-Dihydroxytoluene; 2,3-Toulenediol; 3-Methyl-1,2-benzenediol; 3-Methylpyrocatechol
    • MDL： MFCD00016435
    • Inchi： 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
    • InChI Key： PGSWEKYNAOWQDF-UHFFFAOYSA-N
    • SMILES： OC1C(=CC=CC=1C)O
    • BRN： 0774602

Computed Properties

  • Exact Mass: 124.05200
  • Monoisotopic Mass: 124.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 19
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Oil
  • Density: 1.1006 (rough estimate)
  • Melting Point: 64.0 to 68.0 deg-C
  • Boiling Point: 125°C/11mmHg(lit.)
  • Flash Point: 140 ºC
  • Refractive Index: 1.5286 (estimate)
  • Water Partition Coefficient: dissolution
  • PSA: 40.46000
  • LogP: 1.40620
  • Solubility: Slightly soluble in water
  • Sensitiveness: Sensitive to light and air

3-Methylcatechol Security Information

  • Symbol: GHS06
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H301,H311,H332,H315,H319,H335
  • Warning Statement： P261,P301
    P310,P305
    P351
    P338,P361,P405,P501a
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S37/39
  • RTECS：UX1910000
  • Hazardous Material Identification： Xi
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Hazard Level：6.1(b)
  • HazardClass：6.1(b)
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：2-8°C

3-Methylcatechol Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3-Methylcatechol Pricemore >>

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Chemenu
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 488-17-5 97%
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 $475.20 2023-09-01
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2,3-Dihydroxytoluene
 488-17-5 97%
500mg
 $798.70 2023-09-01
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 $1534.70 2023-09-01
MedChemExpress
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 ￥500 2024-04-18
TRC
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TRC
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3-Methyl-1,2-benzenediol
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 $ 81.00 2023-09-07
TRC
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3-Methyl-1,2-benzenediol
 488-17-5
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 $ 109.00 2023-09-07
TRC
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 $148.00 2023-05-18

3-Methylcatechol Production Method

Production Method 1

9005-53-2 9005-53-2
488-17-5 488-17-5
496-16-2 496-16-2
876-02-8 876-02-8
90-00-6 90-00-6
93-51-6 93-51-6
496-78-6 496-78-6
527-55-9 527-55-9
134-96-3 134-96-3
121-33-5 121-33-5
90-02-8 90-02-8
100-66-3 100-66-3
2785-89-9 2785-89-9
24677-78-9 24677-78-9
41438-18-0 41438-18-0
2896-60-8 2896-60-8
620-17-7 620-17-7
1515-95-3 1515-95-3
100-52-7 100-52-7
452-86-8 452-86-8
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Imidazole ;  150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

3-Methylcatechol Raw materials

3-Methylcatechol Preparation Products

3-Methylcatechol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:488-17-5)3-甲基苯邻二酚
Order Number:LE1692819;LE14747
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:488-17-5)3-Methylcatechol
Order Number:sfd20416
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

3-Methylcatechol Related Literature

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488-17-5 (3-Methylcatechol) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:488-17-5)3-甲基苯邻二酚
LE1692819;LE14747
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:488-17-5)3-Methylcatechol
sfd20416
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email